Cas no 141459-53-2 (1-Tert-butyl-3-methyl-1H-pyrazol-5-amine)

1-Tert-butyl-3-methyl-1H-pyrazol-5-amine is a pyrazole derivative featuring a tert-butyl group at the 1-position and a methyl group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its sterically hindered tert-butyl group enhances stability and influences reactivity, making it valuable for constructing complex molecular frameworks. The amine functionality at the 5-position allows for further derivatization, enabling the introduction of diverse substituents. This compound is characterized by high purity and consistent performance, making it suitable for research and industrial applications requiring precise structural control.

1-Tert-butyl-3-methyl-1H-pyrazol-5-amine structure

141459-53-2 structure

Product Name:1-Tert-butyl-3-methyl-1H-pyrazol-5-amine

CAS No:141459-53-2

MF:C₈H₁₅N₃

MW:153.224801301956

MDL:MFCD00122731

CID:101644

PubChem ID:737200

Update Time:2025-10-22

1-Tert-butyl-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 1-(tert-Butyl)-3-methyl-1H-pyrazol-5-amine
- 1-(tert-Butyl)-3-methyl-1H-pyrazol-5-ylamine
- 1H-Pyrazol-5-amine,1-(1,1-dimethylethyl)-3-methyl-
- 2-TERT-BUTYL-5-METHYL-2H-PYRAZOL-3-YL AMINE
- 2-tert-butyl-5-methylpyrazol-3-amine
- 5-Amino-1-t-butyl-3-methylpyrazole
- C8H15N3
- 1-(1,1-dimethylethyl)-3-methyl-1H-pyrazol-5-amine
- 1-(tert-butyl)-3-methylpyrazole-5-ylamine
- 1H-Pyrazol-5-amine,1-(1,1-dimethylethyl)-3-methyl
- 1-tert-butyl-3-methyl pyrazol-5-ylamine
- 1-tert-butyl-3-methyl-1H-pyrazol-5-amine
- 5-amino-1-tert-butyl-3-methylpyrazole
- 5-amino-3-methyl-1-tert-butylpyrazole
- 5-Methyl-2-tert-butyl-2H-pyrazol-3-ylamine
- 1H-Pyrazol-5-amine, 1-(1,1-dimethylethyl)-3-methyl-
- butylmethylpyrazolylamine
- Enamine_002453
- ChemDiv2_003007
- SCHEM
- 1-(tert.butyl)-3-methyl-1H-pyrazole-5-ylamine
- SY060720
- HMS1377I15
- A851528
- HMS1400P11
- CS-D0481
- DTXSID10353195
- FT-0680686
- EN300-41235
- [1-(tert-Butyl)-3-methyl-1H-pyrazol-5-yl]amine
- MFCD00122731
- Z56822975
- 1-tert.-butyl-3-methyl-1H-pyrazol-5-ylamine
- AM9895
- J-503661
- AKOS000156955
- SCHEMBL399615
- 5-amino-1-t-butyl-3-methylpyrazole, AldrichCPR
- CMPRMWFPGYBHTQ-UHFFFAOYSA-N
- AB91332
- 8W-0280
- 5-Amino-1-(tert-butyl)-3-methyl-1H-pyrazole
- 2-tert-Butyl-5-methyl-2H-pyrazol-3-ylamine
- 141459-53-2
- 2-tert-Butyl-5-methyl-pyrazol-3-amine
- DB-063376
- 1-Tert-butyl-3-methyl-1H-pyrazol-5-amine
- MDL： MFCD00122731
- Inchi： 1S/C8H15N3/c1-6-5-7(9)11(10-6)8(2,3)4/h5H,9H2,1-4H3
- InChI Key： CMPRMWFPGYBHTQ-UHFFFAOYSA-N
- SMILES： N1(C(=CC(C)=N1)N)C(C)(C)C

Computed Properties

Exact Mass: 153.12700
Monoisotopic Mass: 153.126597491g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 139
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.8
Surface Charge: 0
Tautomer Count: 3
XLogP3: 1.2

Experimental Properties

Color/Form: Not determined
Density: 1.04±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 65-67°C
Boiling Point: 259.7±20.0 ºC (760 Torr),
Flash Point: 110.9±21.8 ºC,
Refractive Index: 1.532
Solubility: Slightly soluble (6 g/l) (25 º C),
PSA: 43.84000
LogP: 2.10990
Solubility: Not determined

1-Tert-butyl-3-methyl-1H-pyrazol-5-amine Security Information

Hazard Category Code： 36/37/38-25
Safety Instruction： S26
Hazardous Material Identification：
Safety Term：S26-36/37/39
HazardClass：IRRITANT
Risk Phrases：R36/37/38

1-Tert-butyl-3-methyl-1H-pyrazol-5-amine Pricemore >>

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